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Compound of Interest

Compound Name: Ruthenium(III) chloride trihydrate

Cat. No.: B076067 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ruthenium(III) chloride trihydrate (RuCl₃·3H₂O) is a key inorganic compound and a versatile

starting material in ruthenium chemistry.[1] Its significance stems from its role as a precursor in

the synthesis of a wide array of organometallic and coordination complexes, many of which

exhibit remarkable catalytic activity in various organic transformations. This guide provides a

comprehensive overview of the chemical properties of Ruthenium(III) chloride trihydrate,

tailored for professionals in research, discovery, and drug development.

Physical and Chemical Properties
Ruthenium(III) chloride trihydrate is typically a dark brown or black crystalline solid.[1][2] It is

known to be hygroscopic, readily absorbing moisture from the atmosphere.[2] The water

content in the commercial hydrate can vary, though it often approximates a trihydrate.[1]

Solubility
The hydrated form of ruthenium(III) chloride is soluble in a range of polar solvents, a property

that is crucial for its application in homogeneous catalysis. In contrast, the anhydrous form is

insoluble in water.[1][2]
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Property Value

Appearance Dark brown to black crystalline powder

Formula RuCl₃·3H₂O

Molar Mass 261.47 g/mol

Solubility

Water Soluble[2][3]

Ethanol Soluble[2]

Acetone Soluble[2]

Hygroscopicity Hygroscopic[2]

Quantitative solubility data is not readily available in the literature, but its qualitative solubility in

polar solvents is well-established.

Thermal Decomposition
Upon heating, Ruthenium(III) chloride trihydrate undergoes dehydration followed by

decomposition at higher temperatures. The anhydrous form is reported to decompose above

500°C.[1] A hydrated form has been noted to decompose at 100°C.

A detailed thermogravimetric analysis (TGA) curve providing specific temperature ranges and

weight loss percentages for the dehydration and decomposition steps is not consistently

available in public literature, as the exact water content can vary.

Reactivity and Catalytic Applications
The rich coordination chemistry of ruthenium allows RuCl₃·3H₂O to be a precursor to a vast

number of catalytically active species.[1] The ruthenium center can exist in multiple oxidation

states, most notably Ru(II), Ru(III), and Ru(IV), which is key to its catalytic versatility.[1]

Precursor to Catalysts
Ruthenium(III) chloride trihydrate is the most common starting material for the synthesis of

various ruthenium catalysts, including the Nobel Prize-winning Grubbs' catalysts for olefin
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metathesis.[4] It is also used to prepare catalysts for a wide range of other transformations.
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Weigh empty crucible

Add hydrate and weigh

Heat gently, then strongly

Cool in desiccator

Weigh crucible and anhydrate

Repeat C, D, E until
constant mass

Calculate % H₂O

 

RuCl₃·3H₂O in Methanol

Reflux under N₂

Add PPh₃ in Methanol

Continue Reflux (1-3 h)

Precipitate Forms

Cool to Room Temp.

Filter and Collect Solid

Wash with Ethanol/Ether

Dry under Vacuum

RuCl₂(PPh₃)₃
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b076067#ruthenium-iii-chloride-trihydrate-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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